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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(hydroxymethyl)cyclohexanol,
a versatile bifunctional organic compound. The document details its chemical structure,

explores its various isomers, presents key physicochemical data in a structured format, and

outlines relevant experimental protocols. Visual diagrams generated using Graphviz are

included to illustrate molecular structures and experimental workflows, aiding in the conceptual

understanding of the discussed topics.

Chemical Structure of 1-
(Hydroxymethyl)cyclohexanol
1-(Hydroxymethyl)cyclohexanol is a cycloalkane derivative featuring both a primary and a

tertiary alcohol functional group. The core structure consists of a cyclohexane ring substituted

at the C1 position with both a hydroxyl (-OH) group and a hydroxymethyl (-CH2OH) group.[1]

Its molecular formula is C7H14O2, and it has a molecular weight of approximately 130.18 g/mol

.[2] This unique arrangement of functional groups makes it a valuable intermediate in various

organic syntheses.[1][3]

The presence of two hydroxyl groups allows for a range of chemical transformations, including

oxidation, esterification, and etherification. Its solubility in water is facilitated by the hydrogen

bonding capacity of the hydroxymethyl group.[1]
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Chemical Structure of 1-(Hydroxymethyl)cyclohexanol

C

C OH C

C

C

C

C

H H O

H

Click to download full resolution via product page

Figure 1: 2D Structure of 1-(Hydroxymethyl)cyclohexanol

Isomers of 1-(Hydroxymethyl)cyclohexanol
Isomers are molecules that share the same molecular formula but have different arrangements

of atoms. For C7H14O2, a variety of constitutional and stereoisomers exist.

Constitutional Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3048127?utm_src=pdf-body-img
https://www.benchchem.com/product/b3048127?utm_src=pdf-body
https://www.benchchem.com/product/b3048127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constitutional isomers have different connectivity of atoms. Several constitutional isomers of 1-
(hydroxymethyl)cyclohexanol exist that retain a cyclic diol structure. These primarily involve

variations in the positions of the hydroxyl and hydroxymethyl groups on the cyclohexane ring,

or alterations to the substituents themselves.

Key constitutional isomers include:

2-(Hydroxymethyl)cyclohexanol, 3-(Hydroxymethyl)cyclohexanol, and 4-

(Hydroxymethyl)cyclohexanol: In these isomers, the hydroxyl and hydroxymethyl groups are

attached to different carbon atoms of the cyclohexane ring. These isomers can also exhibit

stereoisomerism (cis/trans).

1-Methyl-1,2-cyclohexanediol, 1-Methyl-1,3-cyclohexanediol, and 1-Methyl-1,4-

cyclohexanediol: Here, the substituents are a methyl group and two hydroxyl groups.
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Isomeric Relationships of C7H14O2 Cyclohexane Diols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3048127?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/15753-47-6/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Hydroxymethyl_cyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Hydroxymethyl_cyclohexan-1-ol
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b3048127#1-hydroxymethyl-cyclohexanol-chemical-structure-and-isomers
https://www.benchchem.com/product/b3048127#1-hydroxymethyl-cyclohexanol-chemical-structure-and-isomers
https://www.benchchem.com/product/b3048127#1-hydroxymethyl-cyclohexanol-chemical-structure-and-isomers
https://www.benchchem.com/product/b3048127#1-hydroxymethyl-cyclohexanol-chemical-structure-and-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3048127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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